Cas no 1557131-30-2 (1-6-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one)

1-6-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one structure
1557131-30-2 structure
Product Name:1-6-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one
CAS No:1557131-30-2
MF:C11H10ClN3O
MW:235.669600963593
CID:6490994
PubChem ID:81896814
Update Time:2024-01-11

1-6-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-6-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one
    • EN300-1292586
    • 1557131-30-2
    • 1-[6-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridin-3-yl]ethan-1-one
    • AKOS020878731
    • Inchi: 1S/C11H10ClN3O/c1-7-10(12)6-15(14-7)11-4-3-9(5-13-11)8(2)16/h3-6H,1-2H3
    • InChI Key: UZKXPQKJSMYLGZ-UHFFFAOYSA-N
    • SMILES: ClC1=CN(C2C=CC(C(C)=O)=CN=2)N=C1C

Computed Properties

  • Exact Mass: 235.0512396g/mol
  • Monoisotopic Mass: 235.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 47.8Ų

1-6-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1292586-1.0g
1-[6-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridin-3-yl]ethan-1-one
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$0.0 2023-06-06
Enamine
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Enamine
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Enamine
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1-6-(4-chloro-3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one Related Literature

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